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Compound of Interest

Compound Name: D-Glucose-d1-3

Cat. No.: B15570963

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents are paramount for laboratory safety and environmental
compliance. This guide provides detailed, step-by-step procedures for the proper disposal of D-
Glucose-d1-3, a stable, non-radioactive isotopically labeled sugar. Adherence to these
protocols is essential for maintaining a secure and compliant research environment.

Immediate Safety and Handling

Before initiating any disposal procedures, it is critical to consult the material's Safety Data
Sheet (SDS) and adhere to standard laboratory safety protocols.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles
or glasses with side shields, protective gloves, and a lab coat.[1][2][3][4][5]

Ventilation: Handle the material in a well-ventilated area to minimize the risk of dust inhalation.
[1][3][5][6] In case of dust formation, appropriate exhaust ventilation should be used.[6]

Spill Management: In the event of a spill, immediately clean the area.[5] Use dry methods, such
as sweeping or vacuuming, to avoid creating dust.[5][6] The collected material should be
placed in a sealed and properly labeled container for disposal.[3][5][6] Prevent the substance
from entering drains or water courses.[1][5][7]

Disposal Classification and Data
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D-Glucose-d1-3 is a stable isotope-labeled compound and is not radioactive. Therefore, it

does not necessitate special handling as radioactive waste.[4] According to the Globally

Harmonized System (GHS), D-Glucose and its isotopically labeled forms are generally not

classified as hazardous substances.[5][7][8][9]

Key Safety and Storage Data:

Parameter Classification & Data

Notes

Generally not a hazardous
substance or mixture.[5][7][8]
[9] However, one source

GHS Hazard Classification indicates it can be harmful if
swallowed, cause skin and
serious eye irritation, and may

cause respiratory irritation.[1]

No specific hazard pictograms
are typically required.[8]
Always consult the specific

SDS for the product in use.

Radioactivity Non-radioactive.

The deuterium label is a stable

isotope and does not decay.

Non-hazardous solid chemical
Waste Type
waste.

Should be segregated from
hazardous and radioactive
waste.[4][5]

Stock solutions: -80°C (for 6

months) or -20°C (for 1

month).[10] Solid form: Store in
Storage Temperature ]

a cool, dry, well-ventilated area

in a tightly closed container.[2]

[61111]

Oral Toxicity (LD50 for D-

25,800 mg/kg (rat).[6][8]
Glucose)

This data is for D-Glucose and

is provided for reference.

Step-by-Step Disposal Protocol

The standard and recommended method for the disposal of D-Glucose-d1-3 is to treat it as

chemical waste and engage a licensed professional waste disposal service.[4]
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» Containerization and Labeling: Place the waste D-Glucose-d1-3, along with any
contaminated disposable materials like weighing paper or gloves, into a clean, dry, and
sealable container.[3][4][5][6] The container must be clearly labeled with the full chemical
name, "D-Glucose-d1-3," and any other identifiers required by your institution's waste
management program.[4]

o Waste Segregation: Store the sealed waste container with other non-hazardous solid
chemical waste.[4] It is crucial to keep it separate from incompatible materials, such as
strong oxidizing agents, and segregated from hazardous or radioactive waste streams.[2][4]
[5][11]

e Institutional Coordination: Contact your institution's Environmental Health and Safety (EHS)
department or the equivalent safety office to arrange for the collection and disposal of the
chemical waste.[4] These departments have established protocols with certified waste
disposal contractors to ensure compliant disposal.[4]

o Documentation: Maintain a detailed record of the disposed chemical, including the quantity
and the date of disposal, in your laboratory's chemical inventory or waste log.[4][5]

o Empty Containers: Empty containers that held D-Glucose-d1-3 should be triple-rinsed with a
suitable solvent (e.g., water).[4] The rinsate should be collected and disposed of as chemical
waste.[4] After decontamination, the containers can typically be disposed of in the regular
trash or recycled, in accordance with your institution's policies.[4]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of D-
Glucose-d1-3.
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Disposal workflow for D-Glucose-d1-3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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